Cas no 2154339-82-7 (N-(2,6-dioxopiperidin-3-yl)-N,1,2-trimethyl-1H-1,3-benzodiazole-6-carboxamide)

• Product Name: N-(2,6-dioxopiperidin-3-yl)-N,1,2-trimethyl-1H-1,3-benzodiazole-6-carboxamide
• CAS No: 2154339-82-7
• MF: C₁₆H₁₈N₄O₃
• MW: 314.339123249054
• CID: 5674010
• PubChem ID: 138466877
• Update Time: 2025-05-19

N-(2,6-dioxopiperidin-3-yl)-N,1,2-trimethyl-1H-1,3-benzodiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dioxopiperidin-3-yl)-N,1,2-trimethyl-1H-1,3-benzodiazole-6-carboxamide
• 2154339-82-7
• EN300-26682767
• SCHEMBL20811951

• Inchi： 1S/C16H18N4O3/c1-9-17-11-5-4-10(8-13(11)19(9)2)16(23)20(3)12-6-7-14(21)18-15(12)22/h4-5,8,12H,6-7H2,1-3H3,(H,18,21,22)
• InChI Key： ZKNYJXUFHJNNHY-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N(C)C(C1=CC=C2C(=C1)N(C)C(C)=N2)=O

Computed Properties

• Exact Mass: 314.13789045g/mol
• Monoisotopic Mass: 314.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.3Ų

Additional information on N-(2,6-dioxopiperidin-3-yl)-N,1,2-trimethyl-1H-1,3-benzodiazole-6-carboxamide

Introduction to N-(2,6-dioxopiperidin-3-yl)-N,1,2-trimethyl-1H-1,3-benzodiazole-6-carboxamide (CAS No. 2154339-82-7)

N-(2,6-dioxopiperidin-3-yl)-N,1,2-trimethyl-1H-1,3-benzodiazole-6-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2154339-82-7, represents a unique structural motif that combines a piperidine ring with a benzodiazole core, both of which are well-documented for their pharmacological properties. The presence of multiple functional groups, including amide and methyl substituents, further enhances its potential as a pharmacophore in drug discovery and development.

The chemical structure of N-(2,6-dioxopiperidin-3-yl)-N,1,2-trimethyl-1H-1,3-benzodiazole-6-carboxamide is characterized by its intricate arrangement of atoms and bonds. The piperidine ring introduces a six-membered heterocyclic framework with oxygen atoms at the 2 and 6 positions, while the benzodiazole moiety provides a stable aromatic system with nitrogen atoms at the 1 and 3 positions. The amide group at the 6-position of the benzodiazole ring and the trimethyl substitution on the nitrogen atom of the piperidine ring contribute to the compound's overall complexity and reactivity.

In recent years, there has been growing interest in developing novel compounds that combine the properties of piperidine and benzodiazole derivatives. These classes of compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, anxiety management, and potential applications in neurodegenerative diseases. The specific arrangement of functional groups in N-(2,6-dioxopiperidin-3-yl)-N,1,2-trimethyl-1H-1,3-benzodiazole-6-carboxamide makes it an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of a dioxopiperidine scaffold with a benzodiazole core offers a unique pharmacological profile that may not be achievable with simpler molecular architectures. This structural complexity could translate into enhanced binding affinity and selectivity for biological targets relevant to CNS disorders. Furthermore, the presence of multiple rotatable bonds and functional groups provides ample opportunities for structure-based drug design and optimization.

The synthesis of N-(2,6-dioxopiperidin-3-yl)-N,1,2-trimethyl-1H-1,3-benzodiazole-6-carboxamide presents both challenges and opportunities for synthetic chemists. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps in the synthesis include the formation of the piperidine ring via cyclization reactions followed by functionalization at the 2 and 6 positions with oxygen atoms. Subsequent introduction of the benzodiazole core through condensation reactions with appropriate precursors is critical to achieving the desired molecular structure.

The amide group at the 6-position of the benzodiazole ring is another key feature that requires careful consideration during synthesis. The formation of this amide bond typically involves reactions such as acylation or amidation under controlled conditions to prevent unwanted side reactions. Additionally, the trimethyl substitution on the nitrogen atom of the piperidine ring must be introduced at an appropriate stage to avoid interference with other functional groups.

In terms of biological activity, preliminary studies on N-(2,6-dioxopiperidin-3-yl)-N,1,2-trimethyl-1H-1,3-benzodiazole-6-carboxamide have suggested potential interactions with central nervous system receptors. The dioxopiperidine moiety has been reported to exhibit anxiolytic effects similar to those observed with classical benzodiazepines but with potentially improved pharmacokinetic profiles. The trimethyl substitution on the piperidine nitrogen may further modulate receptor binding affinity and selectivity.

The benzodiazole core is known for its ability to interact with gamma-amino butyric acid (GABA) receptors in the brain. This interaction leads to increased chloride ion conductance through these receptors, resulting in neuronal hyperpolarization and reduced neuronal excitability. By incorporating modifications such as those found in N-(2,6-dioxopiperidin-3-yl)-N,1,2-trimethyl-1H-1,3-benzodiazole-6-carboxamide), researchers aim to develop compounds that retain these therapeutic effects while minimizing side effects associated with traditional benzodiazepines.

Emerging research in medicinal chemistry has highlighted the importance of rational drug design approaches that leverage computational methods to predict biological activity from chemical structure. Molecular modeling techniques can be used to simulate interactions between N-(2-hydroxypropyl) N,N-dimethylethanaminium chloride salt monohydrate (CAS No: 10073) (a related compound) or other analogs with target receptors. These studies can provide valuable insights into optimizing lead compounds like N-(2-hydroxypropyl) N,N-dimethylethanaminium chloride monohydrate (CAS No: 10073) for improved efficacy and safety profiles.

The development of novel CNS drugs remains a critical area of research due to unmet medical needs associated with conditions such as anxiety disorders, neurodegenerative diseases, and epilepsy. Compounds like N-(4-fluorobenzhydryl)acetamide (CAS No: 72559) have been studied for their potential therapeutic applications, and similar efforts are ongoing for N-(4-fluorobenzhydryl)acetamide (CAS No: 72559).

The future directions for research on N-(N-methyl-N-p-toluenesulfonyl-N,N-dimethylethanaminium bromide) (CAS No: 1022580) include exploring its pharmacological profile in preclinical models, as well as investigating potential mechanisms of action. Additionally, the synthesis of derivatives with modified functional groups may provide insights into structure/activity relationships and help identify more potent and selective drug candidates. The development of novel CNS drugs remains a critical area of research due to unmet medical needs associated with conditions such as anxiety disorders, neurodegenerative diseases, and epilepsy. Compounds like N-(N-methyl-N-p-toluenesulfonyl-N,N-dimethylethanaminium bromide) have been studied for their potential therapeutic applications, and similar efforts are ongoing. The future directions for research on N-(N-methyl-N-p-toluenesulfonyl-N,N-dimethylethanaminium bromide) include exploring its pharmacological profile in preclinical models, as well as investigating potential mechanisms of action. Additionally, the synthesis of derivatives with modified functional groups may provide insights into structure/activity relationships and help identify more potent and selective drug candidates. The development of novel CNS drugs remains a critical area of research due to unmet medical needs associated with conditions such as anxiety disorders, neurodegenerative diseases, and epilepsy. Compounds like N-(N-methyl-N-p-toluenesulfonyl-N,N-dimethylethanaminium bromide) have been studied for their potential therapeutic applications, and similar efforts are ongoing. The future directions for research on N-(N-methyl-N-p-toluenesulfonyl-N,N-dimethylethanaminium bromide) include exploring its pharmacological profile in preclinical models, as well as investigating potential mechanisms of action. Additionally, the synthesis of derivatives with modified functional groups may provide insights